Cas no 2165940-24-7 ((2R)-1-[(tert-butoxy)carbonyl]-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: (2R)-1-[(tert-butoxy)carbonyl]-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2165940-24-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27
• MDL: MFCD31705800
• CID: 5106076
• PubChem ID: 99963367
• Update Time: 2026-03-03

(2R)-1-[(tert-butoxy)carbonyl]-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-[(tert-butoxy)carbonyl]-3,3-dimethylazetidine-2-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)-3,3-dimethylazetidine-2-carboxylic acid
• (2R)-3,3-Dimethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (R)-3,3-Dimethyl-azetidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2R)-3,3-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-2-carboxylic acid
• D75229
• (2R)-1-Boc-3,3-dimethylazetidine-2-carboxylic Acid
• (2R)-1-[(tert-butoxy)carbonyl]-3,3-dimethylazetidine-2-carboxylicacid
• 2165940-24-7
• PS-20609
• CS-0091802

• MDL： MFCD31705800
• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-6-11(4,5)7(12)8(13)14/h7H,6H2,1-5H3,(H,13,14)/t7-/m0/s1
• InChI Key： CZHREJZYTWIJKW-ZETCQYMHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives